Cas no 1823638-09-0 (Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1))

Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) is a bicyclic amine derivative with a rigid molecular framework, offering structural stability and steric specificity. The hydrochloride salt form enhances solubility and handling in synthetic applications. The 1,5,7-trimethyl substitution pattern introduces steric hindrance, which can influence reactivity and selectivity in organic transformations. This compound is of interest in medicinal chemistry and catalysis due to its constrained geometry and potential as a chiral building block or ligand. Its well-defined crystalline structure ensures consistent purity, making it suitable for precise research and industrial applications. The product is typically characterized by NMR, HPLC, and elemental analysis to verify quality.
Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) structure
1823638-09-0 structure
Product name:Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)
CAS No:1823638-09-0
MF:C12H24ClN
MW:217.77866268158
MDL:MFCD30180628
CID:5241688
PubChem ID:122235475

Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)
    • MDL: MFCD30180628
    • Inchi: 1S/C12H23N.ClH/c1-9-4-11(2)6-10(13)7-12(3,5-9)8-11;/h9-10H,4-8,13H2,1-3H3;1H
    • InChI Key: HFTSORGBJRZXKC-UHFFFAOYSA-N
    • SMILES: CC12CC(N)CC(CC(C)C1)(C)C2.Cl

Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1088324-1g
1,5,7-Trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0 95%
1g
$1810.0 2024-04-22
Enamine
EN300-296273-0.1g
1,5,7-trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0
0.1g
$2192.0 2023-09-06
Enamine
EN300-296273-1g
1,5,7-trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0
1g
$2492.0 2023-09-06
Enamine
EN300-296273-0.25g
1,5,7-trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0
0.25g
$2292.0 2023-09-06
Enamine
EN300-296273-1.0g
1,5,7-trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0
1g
$0.0 2023-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01053458-1g
1,5,7-Trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0 95%
1g
¥12418.0 2023-04-07
Enamine
EN300-296273-0.05g
1,5,7-trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0
0.05g
$2093.0 2023-09-06
Enamine
EN300-296273-0.5g
1,5,7-trimethylbicyclo[3.3.1]nonan-3-amine hydrochloride
1823638-09-0
0.5g
$2392.0 2023-09-06

Additional information on Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)

Research Brief on Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) (CAS: 1823638-09-0)

The compound Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) (CAS: 1823638-09-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing Bicyclo[3.3.1]nonan-3-amine derivatives. The hydrochloride salt form (1:1) of this compound has been particularly noted for its improved solubility and stability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm the structural integrity and purity of the synthesized compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) exhibits moderate inhibitory effects on specific enzyme targets implicated in neurodegenerative diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Moreover, the compound's unique bicyclic structure has sparked interest in its application as a chiral auxiliary or ligand in asymmetric synthesis. Recent publications have explored its utility in catalyzing enantioselective reactions, which could have broad implications for the synthesis of complex pharmaceutical molecules. The hydrochloride salt form has been particularly effective in these applications due to its enhanced reactivity and selectivity under mild reaction conditions.

Despite these promising developments, challenges remain in scaling up the synthesis of Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) for industrial applications. Current research is focused on optimizing synthetic routes to improve yield and reduce production costs. Additionally, comprehensive toxicological studies are needed to assess its safety profile before advancing to clinical trials.

In conclusion, Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) (CAS: 1823638-09-0) represents a versatile and promising compound with potential applications in both therapeutic development and synthetic chemistry. Continued research efforts are expected to further unlock its potential and address existing challenges in its utilization.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1823638-09-0)Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)
A1003593
Purity:99%
Quantity:1g
Price ($):1629.0